Cas no 203066-91-5 (Ethanone,1-[2-fluoro-4-(hexyloxy)phenyl]-)

Ethanone,1-[2-fluoro-4-(hexyloxy)phenyl]- structure
203066-91-5 structure
Product Name:Ethanone,1-[2-fluoro-4-(hexyloxy)phenyl]-
CAS No:203066-91-5
MF:C14H19FO2
MW:238.297868013382
CID:241172
PubChem ID:2774476
Update Time:2025-04-19

Ethanone,1-[2-fluoro-4-(hexyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[2-fluoro-4-(hexyloxy)phenyl]-
    • 1-(2-fluoro-4-hexoxyphenyl)ethanone
    • 2-Fluoro-4-n-hexyloxyacetophenone
    • 1-acetyl-2-fluoro-4-hexyloxybenzene
    • 2'-Fluoro-4'-hexyloxyacetophenone
    • PC8198
    • 2-FLUORO-4-HEXYLOXYACETOPHENONE
    • AKOS025117172
    • 1-(2-Fluoro-4-(hexyloxy)phenyl)ethanone
    • DTXSID10379052
    • 203066-91-5
    • Inchi: 1S/C14H19FO2/c1-3-4-5-6-9-17-12-7-8-13(11(2)16)14(15)10-12/h7-8,10H,3-6,9H2,1-2H3
    • InChI Key: IQRRHBYARFIWQI-UHFFFAOYSA-N
    • SMILES: FC1=C(C(C)=O)C=CC(=C1)OCCCCCC

Computed Properties

  • Exact Mass: 238.13700
  • Monoisotopic Mass: 238.13690801g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 3.98740

Ethanone,1-[2-fluoro-4-(hexyloxy)phenyl]- Security Information

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.